12-PAHSA-d31

• Molecular Formula: C34H35D31O4
• Molecular Weight: 570.1
• InChI: InChI=1S/C34H66O4/c1-3-5-7-9-10-11-12-13-14-15-20-23-27-31-34(37)38-32(28-24-8-6-4-2)29-25-21-18-16-17-19-22-26-30-33(35)36/h32H,3-31H2,1-2H3,(H,35,36)/i1D3,3D2,5D2,7D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2,20D2,23D2,27D2,31D2
• InChI Key: XXHBLSWAKHZVLN-REGKZSQLSA-N
• SMILES: OC(CCCCCCCCCCC(OC(C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])=O)CCCCCC)=O
• synonyms: 12-[(1-oxohexadecyl)oxy]-octadecanoic-2,2/',3,3/',4,4/',5,5/',6,6/',7,7/',8,8/',9,9/',10,10/',11,11/',12,12/',13,13/',14,14/',15,15/',16,16,16-d31 acid

Description

12-PAHSA-d31 contains 31 deuterium atoms at the 2, 2/', 3, 3/', 4, 4/', 5, 5/', 6, 6/', 7, 7/', 8, 8/', 9, 9/', 10, 10/', 11, 11/', 12, 12/', 13, 13/', 14, 14/', 15, 15/', 16, 16, and 16 positions. It is intended for use as an internal standard for the quantification of 12-PAHSA by GC- or LC-mass spectrometry. Branched fatty acid esters of hydroxy fatty acids (FAHFAs) are newly identified endogenous lipids regulated by fasting and high-fat feeding and associated with insulin sensitivity. Structurally, these esters are comprised of a C-16 or C-18 fatty acid (e.g., palmitoleic, palmitic, oleic, or stearic acid) linked to either a C-16 or C-18 hydroxy substituent. 12-PAHSA is a FAHFA in which palmitic acid is esterified on the 12th carbon of hydroxy stearic acid. Among the FAHFA family members, PAHSAs are the most abundant in the adipose tissue of glucose tolerant AG4OX mice, which overexpress the Glut4 glucose transporter specifically in adipose tissue. 12-PAHSA is present at 2- to 3-fold higher levels in adipose tissue of AG4OX mice compared to wild type mice. Levels of 12-PAHSA are also higher in fasted wild-type mice compared to fed mice and are reduced upon high-fat diet-induced obesity in insulin-resistant mice.

Scientific Research Applications

Applications in Colitis and Inflammatory Diseases

• Anti-inflammatory Effects : PAHSAs, including 12-PAHSA-d31, show beneficial metabolic and anti-inflammatory effects. They protect against colitis, a chronic inflammatory disease, by regulating both innate and adaptive immune responses. This is achieved through mechanisms that may involve GPR120, a G-protein-coupled receptor (Lee et al., 2016).

Cognitive Function in Diabetes

• Cognitive Dysfunction in Diabetic Mice : Studies have shown that 9-PAHSA, a close relative of 12-PAHSA-d31, can mildly prevent deficits in spatial working memory and reverse the preference bias towards novel stimuli in diabetic mice. This indicates a potential role in mitigating diabetes-related cognitive impairment (Wen, Guo, & Guo, 2020).

Anti-Diabetic Effects

• Insulin Sensitivity and Glucose Homeostasis : FAHFAs, including variants of PAHSA, have been found to improve glucose tolerance and insulin sensitivity in mice. They work through signaling pathways like GPR120, enhancing insulin-stimulated glucose uptake in adipocytes (Yore et al., 2014).

Cardiovascular Complications in Diabetes

• Reducing Myocardial Hypertrophy : 9-PAHSA, similar in structure to 12-PAHSA-d31, has been shown to improve cardiovascular complications in diabetic mice. It promotes autophagic flux and reduces myocardial hypertrophy, indicating its potential in treating diabetic cardiovascular diseases (Wang et al., 2021).

Hepatic and Systemic Insulin Sensitivity

• Regulation of Metabolic Processes : PAHSAs enhance hepatic and systemic insulin sensitivity through both direct and indirect mechanisms. They act on adipose tissue to inhibit lipolysis and on the liver to suppress glucose production, thus playing a significant role in metabolic regulation (Zhou et al., 2019).